molecular formula C8H9ClF3N B6190520 1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride CAS No. 2648966-06-5

1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride

Cat. No.: B6190520
CAS No.: 2648966-06-5
M. Wt: 211.6
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Description

1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride is a chemical compound that has garnered significant interest in various fields of scientific research

Properties

CAS No.

2648966-06-5

Molecular Formula

C8H9ClF3N

Molecular Weight

211.6

Purity

95

Origin of Product

United States

Chemical Reactions Analysis

Types of Reactions: 1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride can undergo various chemical reactions, including:

Common Reagents and Conditions: Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and specific solvents to achieve the desired transformations .

Major Products: The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield difluoromethylated phenyl ketones, while reduction may produce difluoromethylated phenyl alcohols .

Mechanism of Action

The mechanism of action of 1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride involves its interaction with specific molecular targets, such as enzymes and receptors. The difluoromethyl and fluorophenyl groups play a crucial role in modulating these interactions, leading to various biological effects. The compound may act by inhibiting or activating specific pathways, depending on its binding affinity and the nature of the target .

Comparison with Similar Compounds

Comparison: Compared to similar compounds, 1-[4-(difluoromethyl)-3-fluorophenyl]methanamine hydrochloride is unique due to its specific substitution pattern and the presence of both difluoromethyl and fluorophenyl groups.

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